Benzyl 6-amino-5,7,7-tricyano-8-(2-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Benzyl 6-amino-5,7,7-tricyano-8-(2-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
303966-74-7
VCID:
VC0459467
InChI:
InChI=1S/C24H19N5O2S/c25-11-18-17-8-9-29(23(30)31-13-16-5-2-1-3-6-16)12-19(17)21(20-7-4-10-32-20)24(14-26,15-27)22(18)28/h1-8,10,19,21H,9,12-13,28H2/t19-,21-/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4
Molecular Formula:
C24H19N5O2S
Molecular Weight:
441.5g/mol
Benzyl 6-amino-5,7,7-tricyano-8-(2-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 303966-74-7
Main Products
VCID: VC0459467
Molecular Formula: C24H19N5O2S
Molecular Weight: 441.5g/mol
| CAS No. | 303966-74-7 |
|---|---|
| Product Name | Benzyl 6-amino-5,7,7-tricyano-8-(2-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C24H19N5O2S |
| Molecular Weight | 441.5g/mol |
| IUPAC Name | benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-thiophen-2-yl-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C24H19N5O2S/c25-11-18-17-8-9-29(23(30)31-13-16-5-2-1-3-6-16)12-19(17)21(20-7-4-10-32-20)24(14-26,15-27)22(18)28/h1-8,10,19,21H,9,12-13,28H2/t19-,21-/m0/s1 |
| Standard InChIKey | SREXAAQNQAVRHK-FPOVZHCZSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CS4 |
| PubChem Compound | 11838465 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume